Cas no 1802939-30-5 (Streptophenazine J)

• Product Name: Streptophenazine J
• CAS No: 1802939-30-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5043342
• PubChem ID: 139583520
• Update Time: 2025-07-09

Streptophenazine J Chemical and Physical Properties

Names and Identifiers

• Streptophenazine J
• methyl 6-[(1S,2R)-1-hydroxy-2-methoxycarbonyl-8-methyldecyl]phenazine-1-carboxylate
• 1802939-30-5
• CHEBI:198868
• methyl 6-(1,7-dihydroxy-2-methoxycarbonyl-6-methyloctyl)phenazine-1-carboxylate

• Inchi： 1S/C27H34N2O5/c1-5-17(2)11-7-6-8-12-20(27(32)34-4)25(30)18-13-9-15-21-23(18)28-22-16-10-14-19(24(22)29-21)26(31)33-3/h9-10,13-17,20,25,30H,5-8,11-12H2,1-4H3/t17?,20-,25-/m1/s1
• InChI Key： ZDFPHWFJRDWIPF-QEWORCMCSA-N
• SMILES： O[C@H](C1=CC=CC2C1=NC1C=CC=C(C(=O)OC)C=1N=2)[C@H](C(=O)OC)CCCCCC(C)CC

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 98.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phenazines and derivatives

Additional information on Streptophenazine J

Introduction to Streptophenazine J (CAS No. 1802939-30-5)

Streptophenazine J, a compound with the chemical identifier CAS No. 1802939-30-5, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This compound, belonging to the phenazine class of heterocyclic aromatic compounds, exhibits distinct molecular characteristics that make it a subject of intense study in various scientific disciplines.

The molecular structure of Streptophenazine J is characterized by a phenazine core, which is a fused system of two benzene rings connected by a pyrazine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further investigation in drug discovery and material science. The presence of specific functional groups in its structure also contributes to its reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in phenazine derivatives due to their diverse biological activities. Studies have shown that compounds within this class can exhibit antimicrobial, antitumor, and anti-inflammatory properties. Specifically, Streptophenazine J has been investigated for its potential role in modulating cellular processes, particularly those involving oxidative stress and inflammation. These findings are particularly relevant in the context of chronic diseases where such molecular mechanisms play a crucial role.

One of the most compelling aspects of CAS No. 1802939-30-5 is its structural similarity to well-known pharmaceuticals that have demonstrated efficacy in clinical settings. This parallelism suggests that Streptophenazine J may possess similar pharmacological profiles, although further research is needed to validate these hypotheses. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for developing novel therapeutic agents.

The synthesis of Streptophenazine J presents both challenges and opportunities for chemists working in the pharmaceutical industry. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like CAS No. 1802939-30-5 more efficiently, which bodes well for future research and development efforts.

In the realm of biomedical research, the potential applications of Streptophenazine J are vast. Preliminary studies have suggested that it may have therapeutic benefits in conditions such as neurodegenerative diseases, where oxidative stress and inflammation are key pathological features. Additionally, its structural properties make it a candidate for developing new antibiotics or antiviral agents, addressing the growing challenge of antibiotic resistance.

The role of computational chemistry in studying compounds like CAS No. 1802939-30-5 cannot be overstated. Molecular modeling techniques allow researchers to predict how a molecule will behave at the atomic level, providing insights into its interactions with biological targets. These predictions can guide experimental design and help identify potential lead compounds for further development.

The regulatory landscape for novel compounds such as Streptophenazine J is stringent but well-established, ensuring that any potential therapeutic agents undergo rigorous testing before reaching clinical use. This process involves preclinical studies to assess safety and efficacy, followed by clinical trials involving human subjects. The journey from laboratory discovery to market-ready pharmaceutical is long and complex but essential for ensuring patient safety and therapeutic benefit.

The environmental impact of synthesizing and using compounds like CAS No. 1802939-30-5 is also a consideration that researchers must address. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising on yield or purity. Such sustainable practices are increasingly important as the demand for new pharmaceuticals grows.

In conclusion, CAS No. 1802939-30-5, or more specifically referred to as Streptophenazine J, represents a significant area of interest in chemical and biomedical research due to its unique structural properties and potential therapeutic applications. Further studies are warranted to fully elucidate its biological activities and explore its potential as a lead compound for new treatments.